Cas no 1805871-85-5 (1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1805871-85-5
• MF: C₁₁H₉BrF₄O₂
• MW: 329.08557677269
• CID: 4979740
• Update Time: 2025-06-13

1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9BrF4O2/c1-5(17)9(12)7-4-6(10(13)14)2-3-8(7)18-11(15)16/h2-4,9-11H,1H3
• InChI Key： MUVTZJXOZQUZDA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C(F)F)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1805871-85-5 and Product Name: 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one

1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one (CAS No. 1805871-85-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and innovative chemical functionalities. Its unique structural features, including the presence of bromine and difluoromethoxy substituents, make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one consists of a propanone core substituted with a brominated aromatic ring that is further functionalized with difluoromethoxy and difluoromethyl groups. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its potential biological activity. The bromine atom, in particular, serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic moieties. Fluorochemicals are renowned for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them invaluable tools in medicinal chemistry. The difluoromethoxy and difluoromethyl groups in this compound are prime examples of such fluorinated functionalities, which have been extensively studied for their potential to enhance drug-like properties.

One of the most compelling aspects of 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular signaling pathways and are frequently targeted in the development of anticancer agents. The aromatic ring system in this compound can be engineered to interact with specific pockets on kinase active sites, potentially leading to the discovery of new therapeutic entities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high precision. By leveraging these computational tools, scientists have been able to identify key interactions between 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one and target proteins. These insights have guided the optimization of lead compounds towards improved efficacy and selectivity.

The synthesis of 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one presents unique challenges due to its complex structural features. However, modern synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have made it possible to construct this molecule with high yield and purity. These methodologies are essential for ensuring that subsequent biological evaluations are performed on well-characterized material.

Biological evaluation studies have begun to shed light on the potential therapeutic applications of 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one. Initial assays have shown promising activity against certain cancer cell lines, suggesting that further optimization could yield potent antitumor agents. Additionally, its interaction with other biological targets has not been fully explored, opening up avenues for investigation into potential applications beyond oncology.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. The presence of fluorine atoms can significantly influence metabolic pathways, leading to increased bioavailability and prolonged circulation times. In the context of 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one, these effects may contribute to its overall pharmacological profile, making it an attractive candidate for further development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one will play an increasingly important role in drug discovery. The combination of structural complexity and functional diversity makes this molecule a rich source of inspiration for medicinal chemists seeking to develop next-generation therapeutics.

The future prospects for 1-Bromo-1-(2-(difluoromethoxy)-5-(difluoromethyl)phenyl)propan-2-one are bright, with ongoing studies aimed at expanding its chemical space and exploring new biological activities. Collaborative efforts between synthetic chemists, computational biologists, and pharmacologists will be crucial in realizing its full potential as a pharmaceutical intermediate or lead compound.